Cas no 2322935-77-1 ((S)-5-Methyl-2,3-dihydro-1H-inden-1-amine hydrochloride)

• Product Name: (S)-5-Methyl-2,3-dihydro-1H-inden-1-amine hydrochloride
• CAS No: 2322935-77-1
• MF: C₁₀H₁₄ClN
• MW: 183.68
• CID: 5141612
• PubChem ID: 141417763
• Update Time: 2025-05-24

(S)-5-Methyl-2,3-dihydro-1H-inden-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-amine, 2,3-dihydro-5-methyl-, hydrochloride (1:1), (1S)-
• (S)-5-METHYL-INDAN-1-YLAMINE HYDROCHLORIDE
• F76752
• 2322935-77-1
• (S)-5-Methyl-indan-1-ylamine HCl
• (1S)-5-methyl-2,3-dihydro-1H-inden-1-amine;hydrochloride
• (S)-5-METHYL-INDAN-1-YLAMINE HCl salt
• (S)-5-Methyl-2,3-dihydro-1H-inden-1-amine hydrochloride

• Inchi： 1S/C10H13N.ClH/c1-7-2-4-9-8(6-7)3-5-10(9)11;/h2,4,6,10H,3,5,11H2,1H3;1H/t10-;/m0./s1
• InChI Key： QRNAPASFAPDYJC-PPHPATTJSA-N
• SMILES： C1=CC2[C@@H](N)CCC=2C=C1C.Cl

Computed Properties

• Exact Mass: 183.0814771g/mol
• Monoisotopic Mass: 183.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (S)-5-Methyl-2,3-dihydro-1H-inden-1-amine hydrochloride

Introduction to (S)-5-Methyl-2,3-dihydro-1H-inden-1-amine hydrochloride (CAS No: 2322935-77-1)

(S)-5-Methyl-2,3-dihydro-1H-inden-1-amine hydrochloride, also known by its CAS number 2322935-77-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of indenamines, which are derivatives of indene with an amine functional group. The (S) configuration indicates that the molecule has a specific stereochemistry, which is crucial for its biological activity and applications.

The structure of (S)-5-Methyl-2,3-dihydro-1H-inden-1-amine hydrochloride consists of a dihydroindene ring system with a methyl group at position 5 and an amine group at position 1. The hydrochloride salt form suggests that the compound is typically used in its protonated form, which may influence its solubility and stability. Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of new therapeutic agents for neurological disorders.

One of the most promising applications of (S)-5-Methyl-2,3-dihydro-1H-inden-1-amine hydrochloride is its role as a precursor or intermediate in the synthesis of bioactive molecules. Researchers have explored its ability to act as a building block for constructing complex molecular architectures, leveraging its unique stereochemistry and reactivity. For instance, this compound has been utilized in the synthesis of heterocyclic compounds with potential anti-inflammatory and antioxidant properties.

In addition to its synthetic applications, (S)-5-Methyl-2,3-dihydro-1H-inden-amine hydrochloride has been studied for its pharmacokinetic properties. Preclinical studies have demonstrated that this compound exhibits favorable absorption and distribution profiles, making it a candidate for further investigation in animal models. Its ability to cross the blood-brain barrier has raised interest in its potential use as a neuroprotective agent or as a modulator of central nervous system functions.

The synthesis of (S)-5-Methyl-2,3-dihydro-1H-inden-amine hydrochloride involves a multi-step process that typically includes alkylation, reduction, and amine formation steps. The stereochemistry at position 5 is critical for achieving the desired biological activity, and researchers have developed efficient methods to control this during synthesis. Recent advancements in asymmetric catalysis have further enhanced the scalability and cost-effectiveness of producing this compound at an industrial level.

The demand for (S)-5-Methyl-inden-amine hydrochloride has grown due to its versatility in both academic research and industrial applications. Its use as a chiral building block has made it indispensable in the development of enantiomerically pure compounds, which are essential for modern drug discovery programs. Furthermore, its compatibility with various coupling reactions has expanded its utility in medicinal chemistry.

In conclusion, (S)-5-Methyl strong>-< strong >2,3-dihydro strong >- strong >indene- strong >amine hydrochloride (CAS No: 2322935- strong >77- strong >1) is a valuable compound with diverse applications in organic synthesis and pharmacology. Its unique structure and stereochemistry make it an attractive target for researchers aiming to develop innovative therapeutic agents. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the advancement of chemical science.